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Abstract

The discovery of Quina lithic technology, particularly the recent unearthing of a complete Quina
assemblage at the Longtan site in Southwest China, has profoundly reshaped our
understanding of Middle Paleolithic hominin behavior and technological capabilities.
Traditionally associated with Neanderthals in Western Europe, the presence of this
sophisticated tool-making tradition in East Asia, dated to approximately 50,000 to 60,000 years
ago, challenges long-held theories of technological stagnation in the region.[1][2][3][4][5][6][7]
[8] This guide provides an in-depth technical overview of the historical significance of the Quina
discovery, a detailed analysis of the lithic technology, and a summary of the experimental
protocols used to understand the function of these remarkable tools. Quantitative data from key
sites are presented, and complex processes are visualized through logical and workflow
diagrams to facilitate a comprehensive understanding for researchers in archaeology and
related scientific fields.

Introduction: The Significance of the Quina
Discovery
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The Middle Paleolithic (circa 300,000 to 40,000 years ago) was a critical period in human
evolution, witnessing the emergence and diversification of various hominin groups, including
Neanderthals and Denisovans.[1] For decades, the archaeological record of East Asia during
this period was considered to be characterized by relatively simple and largely unchanged core
and flake technologies.[1] The discovery of the Quina technological system at Longtan, China,
represents a significant paradigm shift, demonstrating a level of technological sophistication
previously unattributed to this region during the Middle Paleolithic.[1][2][3][4][5][6][7][8]

The Quina Mousterian, first identified at the La Quina site in France, is a distinct lithic industry
characterized by the production of thick, robust flakes that were subsequently shaped into
specific tool types, most notably the "Quina scraper."[4][9] These tools are distinguished by a
specific type of retouch, known as "scaled" or "stepped" retouch, which created a durable and
resharpenable working edge.[9] The presence of a complete Quina system in China,
contemporary with its European counterparts, raises fundamental questions about hominin
dispersals, cultural transmission, and independent innovation.[5][8]

This discovery fuels a critical debate regarding the identity of the toolmakers. While Quina
technology in Europe is strongly associated with Neanderthals, no Neanderthal remains have
been found in East Asia.[8] This opens the possibility that other hominins, such as Denisovans
or even early Homo sapiens, may have independently developed or adopted this technology.[1]

[2]4](6]

Quantitative Analysis of Quina Assemblages

A defining characteristic of Quina assemblages is the high frequency of specific tool types,
particularly transverse scrapers. The table below summarizes the lithic assemblage from the
Longtan site, providing a quantitative snapshot of this recently discovered and highly significant
site.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.pnas.org/doi/10.1073/pnas.2418029122
https://www.pnas.org/doi/10.1073/pnas.2418029122
https://www.pnas.org/doi/10.1073/pnas.2418029122
https://en.wikipedia.org/wiki/Use-wear_analysis
https://www.jpost.com/archaeology/archaeology-around-the-world/article-848355
https://www.anthropology.net/p/a-stone-age-puzzle-how-did-quina
https://www.washington.edu/news/2025/03/31/discovery-of-quina-technology-challenges-view-of-ancient-human-development-in-east-asia/
https://www.sciencenews.org/article/neandertal-quina-tools-china-travel
https://english.cas.cn/newsroom/research_news/earth/202504/t20250401_909137.shtml
https://archaeology.org/news/2025/05/06/neanderthal-style-stone-tools-in-china-puzzle-experts/
https://www.anthropology.net/p/a-stone-age-puzzle-how-did-quina
https://en.wikipedia.org/wiki/Quina_Mousterian
https://en.wikipedia.org/wiki/Quina_Mousterian
https://www.washington.edu/news/2025/03/31/discovery-of-quina-technology-challenges-view-of-ancient-human-development-in-east-asia/
https://archaeology.org/news/2025/05/06/neanderthal-style-stone-tools-in-china-puzzle-experts/
https://archaeology.org/news/2025/05/06/neanderthal-style-stone-tools-in-china-puzzle-experts/
https://www.pnas.org/doi/10.1073/pnas.2418029122
https://en.wikipedia.org/wiki/Use-wear_analysis
https://www.anthropology.net/p/a-stone-age-puzzle-how-did-quina
https://www.sciencenews.org/article/neandertal-quina-tools-china-travel
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

_ Percentage of Total
Artifact Category Total Count Notes
Assemblage

Excavated in 2019
and 2020.[3][6]

Total Stone Artifacts 3,487 100%

Thick, asymmetrical
flakes with scaled,

Quina Scrapers 53 1.52%
stepped retouch.[3][4]

[6]

Cores specifically
repared for the
Quina Cores 14 0.40% Prep . .
production of Quina

flakes.[4][6]

Includes various other
scraper types,

Other Tools - - )
denticulates, and

notches.

Debitage (Flakes, Byproducts of tool

etc.) production.

Table 1: Lithic Assemblage from the Longtan Site, Southwest China.

The Quina Chaine Opératoire: A Technical Workflow

The production of Quina tools followed a structured operational sequence, or chaine
opératoire, from raw material procurement to the final discard of the tool. This process
demonstrates a high level of planning and technical skill.
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Figure 1: The Quina Scraper Chaine Opératoire
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Figure 1: The Quina Scraper Chaine Opératoire

Experimental Protocols: Use-Wear Analysis of
Quina Scrapers

To determine the function of Quina scrapers, archaeologists employ use-wear analysis, a
method that examines the microscopic traces of wear on a tool's surface. This analysis is
grounded in experimental archaeology, where modern replicas of ancient tools are used in
controlled settings to create a comparative collection of wear patterns.

Methodological Workflow

The workflow for a typical use-wear analysis of Quina scrapers involves several key stages,
from artifact selection to the final interpretation of function.
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Figure 2: Workflow for Use-Wear Analysis of Quina Scrapers
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Figure 2: Workflow for Use-Wear Analysis of Quina Scrapers
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Key Experimental Variables

 Lithic Raw Material: The type of stone used for the replica tools should match the
archaeological artifacts as closely as possible.

o Worked Materials: A range of materials likely processed by Middle Paleolithic hominins are
used, including fresh and dry animal hides, bone, antler, and various types of wood.[4][5][10]

» Tool Motion and Duration: The replicas are used in different ways (e.g., scraping, cutting,
whittling) for varying lengths of time to observe the development of use-wear.

e Microscopy: Both stereomicroscopes (low-power) and metallurgical microscopes with
reflected light (high-power) are used to document the resulting wear patterns.[11]

The Theoretical Debate: Explaining the Presence of
Quina Technology in East Asia

The discovery of Quina tools at Longtan has ignited a debate about its origins in East Asia.
There are two primary competing hypotheses, with a third possibility also under consideration.
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Figure 3: Hypotheses for the Origin of Quina Technology in East Asia
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Figure 3: Hypotheses for the Origin of Quina Technology in East Asia

Conclusion and Future Directions

The discovery of Quina technology in China has opened a new and exciting chapter in the
study of Middle Paleolithic archaeology. It underscores the complexity of hominin behavior and
technological evolution across the Old World and challenges us to reconsider long-standing
narratives of regional development. Future research will undoubtedly focus on several key
areas:

o Further Excavations: The search for more sites with Quina assemblages in East Asia is
crucial to understanding the geographic extent and chronology of this technology in the
region.

e Hominin Remains: The discovery of hominin fossils in association with Quina tools in China
would be a monumental breakthrough, potentially identifying the makers of these
sophisticated implements.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1359822?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Refined Chronologies: More precise dating of Quina sites in both Europe and Asia will allow
for a more detailed understanding of the temporal relationship between these geographically
distant occurrences.

o Comparative Technological Studies: In-depth comparative analyses of Quina assemblages
from different regions will help to identify subtle differences and similarities in production
techniques, which may shed light on cultural transmission or independent invention.

This ongoing research promises to continue to refine our understanding of the cognitive and
cultural capabilities of our ancient relatives and the intricate story of human evolution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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